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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 315 is a synthetic anionic dye belonging to the azo class of compounds. Structurally,

it is a 1:2 metal complex dye, frequently involving chromium, which contributes to its stability

and fastness properties.[1][2] While primarily utilized in the textile industry for dyeing natural

and synthetic fibers, its inherent fluorescent properties have led to its application in more

advanced research areas, including as a fluorescent probe for hydrological studies and in

biological research to investigate molecular interactions.[1][3] This technical guide provides a

comprehensive overview of the known photophysical characteristics of Acid Red 315, details

the experimental protocols for their determination, and presents a visual representation of a

potential experimental workflow.

Core Photophysical Characteristics
Quantitative photophysical data for Acid Red 315 is not extensively available in peer-reviewed

literature. However, based on its classification as a metal-complex azo dye and its described

fluorescent applications, we can infer its general photophysical behavior. The following table

summarizes the available and expected photophysical parameters.
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Parameter Value Remarks

CAS Number 12220-47-2 [2][4][5]

Appearance Red crystalline powder [1][4]

Solubility

Good solubility in water and

alcohol; poor in organic

solvents.[4]

The presence of sulfonate

groups imparts water solubility.

Absorption Maximum (λmax) Not explicitly reported.

A calibration curve indicates

absorbance is measured at a

specific but unstated λmax.[1]

For comparison, similar red

azo dyes often exhibit λmax in

the 500-550 nm range.

Molar Absorptivity (ε) Not reported.

This value is crucial for

quantitative spectroscopic

analysis.

Emission Maximum (λem) Not reported.

As a red-emitting fluorophore,

the emission maximum is

expected to be in the range of

580-650 nm.

Quantum Yield (Φ) Not reported.

The efficiency of fluorescence

is a critical parameter for its

use as a probe.

Fluorescence Lifetime (τ) Not reported.

This parameter is important for

advanced fluorescence

applications, such as

fluorescence lifetime imaging

(FLIM).

Photostability Described as having good light

resistance.[4]

Metal complexation generally

enhances the photostability of

azo dyes. However, like most

fluorophores, it will be

susceptible to photobleaching
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under intense or prolonged

illumination.[6]

Experimental Protocols
The characterization of the photophysical properties of Acid Red 315 would involve standard

spectroscopic techniques. Below are detailed methodologies for key experiments.

Absorption Spectroscopy
Objective: To determine the absorption spectrum and the molar absorptivity (ε) of Acid Red
315.

Methodology:

Sample Preparation: Prepare a stock solution of Acid Red 315 of a known concentration

(e.g., 1 mM) in a suitable solvent, such as deionized water or phosphate-buffered saline

(PBS). From the stock solution, prepare a series of dilutions of known concentrations.

Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

Measurement:

Record the absorption spectra of the solvent (as a blank) and each dilution of Acid Red
315 over a wavelength range of at least 300-800 nm.

Identify the wavelength of maximum absorbance (λmax).

Data Analysis:

Plot the absorbance at λmax against the concentration of Acid Red 315.

According to the Beer-Lambert law (A = εcl), the molar absorptivity (ε) can be calculated

from the slope of the linear portion of the resulting calibration curve (where 'A' is

absorbance, 'c' is concentration, and 'l' is the path length of the cuvette).

Fluorescence Spectroscopy
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Objective: To determine the excitation and emission spectra, and the fluorescence quantum

yield (Φ) of Acid Red 315.

Methodology:

Sample Preparation: Prepare a dilute solution of Acid Red 315 in the desired solvent with an

absorbance of < 0.1 at the excitation wavelength to minimize inner filter effects.

Instrumentation: Use a spectrofluorometer equipped with an excitation and an emission

monochromator.

Measurement:

Excitation Spectrum: Set the emission monochromator to the wavelength of maximum

emission (determined from a preliminary scan) and scan the excitation monochromator

over a range of wavelengths.

Emission Spectrum: Set the excitation monochromator to the wavelength of maximum

excitation and scan the emission monochromator.

Quantum Yield Determination (Comparative Method):

Select a standard fluorophore with a known quantum yield that absorbs and emits in a

similar spectral region (e.g., Rhodamine B in ethanol, Φ ≈ 0.65).

Measure the integrated fluorescence intensity and the absorbance at the excitation

wavelength for both the Acid Red 315 solution and the standard solution. The absorbance

of both solutions should be kept low and ideally identical.

The quantum yield of Acid Red 315 (Φsample) can be calculated using the following

equation: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (nsample2 / nstd2) where

'I' is the integrated fluorescence intensity, 'A' is the absorbance at the excitation

wavelength, and 'n' is the refractive index of the solvent.

Time-Resolved Fluorescence Spectroscopy
Objective: To determine the fluorescence lifetime (τ) of Acid Red 315.
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Methodology:

Instrumentation: Utilize a time-correlated single-photon counting (TCSPC) system. This

consists of a pulsed light source (e.g., a picosecond laser or a light-emitting diode), a

sensitive detector (e.g., a photomultiplier tube or an avalanche photodiode), and timing

electronics.

Measurement:

Excite the sample with short pulses of light at the absorption maximum.

The TCSPC electronics measure the time delay between the excitation pulse and the

arrival of the first emitted photon.

This process is repeated for a large number of excitation cycles to build up a histogram of

photon arrival times.

Data Analysis:

The resulting fluorescence decay curve is fitted to an exponential function (or a sum of

exponentials for more complex decays) to extract the fluorescence lifetime (τ).

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for utilizing a fluorescent probe, such

as Acid Red 315, to study protein-protein interactions, a potential application mentioned in the

literature.[1]
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Generalized workflow for studying protein-protein interactions using a fluorescent probe.

Signaling Pathways
The search did not yield specific information on signaling pathways directly modulated by Acid
Red 315. Its use as a molecular probe, as described in one study investigating pH-dependent

protein-protein interactions in mucin, suggests it acts as a reporter on conformational changes

rather than an active participant in a signaling cascade.[1] The fluorescence emission of the

dye changes in response to the protein's conformational shifts, providing insights into folding

and unfolding mechanisms.[1]

The following diagram illustrates the logical relationship in such a scenario.
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Logical flow of signal generation in a probe-based protein interaction study.

Conclusion
Acid Red 315 presents as a stable, water-soluble, red-emitting fluorescent dye with potential

applications beyond traditional dyeing, particularly in the realm of molecular probes. While a

detailed, quantitative photophysical characterization is not readily available in the public

domain, this guide outlines the necessary experimental protocols for its comprehensive

analysis. Further research is warranted to fully elucidate its photophysical parameters, which

would significantly aid in the development and optimization of its use in scientific research and

drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

